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Compound of Interest

Compound Name: Ethyl 4-bromobutyrate

Cat. No.: B046930

An In-Depth Technical Guide to the Safe Handling, and Storage of Ethyl 4-bromobutyrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for Ethyl 4-
bromobutyrate (CAS No. 2969-81-5), a key reagent in various synthetic applications.
Adherence to these protocols is critical to ensure personnel safety and maintain experimental
integrity.

Hazard Identification and Classification

Ethyl 4-bromobutyrate is classified as a hazardous substance. It is a combustible liquid that
can cause significant irritation upon contact.[1][2][3]

GHS Classification:

Flammable Liquids: Category 4[2][3]

Skin Corrosion/Irritation: Category 2[1][4][5][6]

Serious Eye Damage/Eye Irritation: Category 2A[1][5][6]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[4][6][7]

Signal Word: Warning[1][4][5][6]
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Hazard Statements:

e H227: Combustible liquid.[2][8][9]

o H315: Causes skin irritation.[4][5][6]

o H319: Causes serious eye irritation.[4][5][6]

o H335: May cause respiratory irritation.[4][6]

Quantitative Safety Data

A summary of key quantitative safety and physical property data is presented below for quick

reference.
Property Value Source(s)
CAS Number 2969-81-5 [1][4][10]
Molecular Formula CeH11BroO:2 [1][6]
Molecular Weight 195.06 g/mol [1][6]
Appearance .Cok.)rless to slightly pale yellow o

liquid

Flash Point 91 °C (195.8 °F) - closed cup [7]
Purity >97.0% (GC) [1]

Safe Handling Protocols

Proper handling is paramount to minimize exposure risks. The following protocols are

mandatory when working with Ethyl 4-bromobutyrate.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][5]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5][10]

» Use explosion-proof electrical, ventilating, and lighting equipment to mitigate ignition risks.[1]

[5]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles. A face
shield is recommended when handling larger quantities.[1][10]

» Hand Protection: Chemical-resistant gloves (e.g., neoprene) are mandatory.[1]

» Skin and Body Protection: A lab coat or other protective clothing should be worn.[1][3] For
tasks with a higher risk of splashing, an apron and protective boots are advised.[1]

» Respiratory Protection: If working outside of a fume hood or if vapors are generated, a vapor
respirator is required.[1][5]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[1][4][5]

Do not breathe vapors or mist.[4][10]

Wash hands and any exposed skin thoroughly with mild soap and water after handling and
before eating, drinking, or smoking.[1][4][10]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2][5]

Take precautionary measures against static discharge.[1][5]

Storage Requirements

Proper storage is essential to maintain the chemical's stability and prevent hazardous
situations.
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Store in a cool, dark, and well-ventilated place.[1][5]

Keep the container tightly closed.[1][4][5][10]

Store away from incompatible materials, such as strong oxidizing agents.[10]

The product is best stored in dark bottles at 0°C.[11]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Remove the individual to fresh air and keep
) them in a position comfortable for breathing. If
Inhalation ) ]
respiratory symptoms occur, seek medical

attention.[1][4][10]

Immediately wash the affected area with plenty

of soap and water.[1][4][10] If skin irritation
Skin Contact occurs, seek medical advice.[1][4]

Contaminated clothing should be removed and

washed before reuse.[1]

Rinse cautiously with water for several minutes.
[1][4][10] If contact lenses are present, remove

Eye Contact them if it is easy to do so and continue rinsing.
[1][4][10] If eye irritation persists, seek medical
attention.[1][4][10]

Rinse the mouth with water. Do NOT induce

Ingestion vomiting. Seek medical advice if you feel unwell.

[2]14]

Accidental Release and Spill Cleanup

A systematic approach is necessary for cleaning up spills to prevent exposure and
environmental contamination.
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Experimental Protocol for Spill Cleanup

Evacuate and Secure the Area: Immediately evacuate non-essential personnel from the spill
area. Turn off all sources of ignition.[12]

Don Personal Protective Equipment (PPE): Before beginning cleanup, don the appropriate
PPE as outlined in section 3.2, including a respirator if necessary.

Contain the Spill: For small spills, use absorbent pads to cover and surround the affected
area.[12] For larger spills, create a barrier with an absorbent dam to prevent spreading.[13]

Absorb the Material: Distribute an inert absorbent material, such as dry sand or vermiculite,
over the spill, working from the outside in.[1][12]

Neutralize (for Bromine-containing compounds): Once the liquid is absorbed, neutralize any
remaining residue with a 10-25% sodium thiosulfate solution.[12]

Collect the Waste: Using a brush and scoop, carefully place the absorbed material and any
contaminated items (e.g., pads, gloves) into a designated hazardous waste container.[12]

Decontaminate the Area: Wipe down the spill area with a wet paper towel.[14]

Dispose of Waste: Seal the hazardous waste container, label it appropriately, and arrange for
disposal according to local, regional, and national regulations.[1][12]

Firefighting Measures

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide.[1][4]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[1][4]

Specific Hazards: Decomposition upon combustion may produce poisonous fumes, including
carbon oxides and halogenated compounds.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[1][4]
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Logical Workflow for Spill Response

The following diagram illustrates the decision-making process and workflow for responding to a
spill of Ethyl 4-bromobutyrate.
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Caption: Workflow for Ethyl 4-bromobutyrate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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